N~1~-(4-Ethylphenyl)-2-[(4-methylbenzoyl)amino]benzamide

• IUPAC Name: N-(4-ethylphenyl)-2-[(4-methylbenzoyl)amino]benzamide
• InChI: InChI=1S/C23H22N2O2/c1-3-17-10-14-19(15-11-17)24-23(27)20-6-4-5-7-21(20)25-22(26)18-12-8-16(2)9-13-18/h4-15H,3H2,1-2H3,(H,24,27)(H,25,26)
• InChI Key: YIOMDCASZUDCKG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2NC(=O)C3=CC=C(C=C3)C
• Molecular Formula: C23H22N2O2
• Molecular Weight: 358.4 g/mol

Description

N~1~-(4-Ethylphenyl)-2-[(4-methylbenzoyl)amino]benzamide is an organic compound that belongs to the class of benzamides. This compound is characterized by the presence of an ethyl group attached to a phenyl ring and a methylbenzoyl group attached to an amide linkage. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N1-(4-Ethylphenyl)-2-[(4-methylbenzoyl)amino]benzamide typically involves the reaction of 4-ethylphenylamine with 4-methylbenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The product is then purified using recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of N1-(4-Ethylphenyl)-2-[(4-methylbenzoyl)amino]benzamide may involve the use of automated reactors and continuous flow systems to ensure consistent quality and yield. The reaction conditions are optimized to maximize the efficiency of the process, and advanced purification techniques such as high-performance liquid chromatography (HPLC) are employed to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

N~1~-(4-Ethylphenyl)-2-[(4-methylbenzoyl)amino]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the amide nitrogen.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted amides or other derivatives.

Scientific Research Applications

N~1~-(4-Ethylphenyl)-2-[(4-methylbenzoyl)amino]benzamide is used in various scientific research applications, including:

Chemistry: As a reagent in organic synthesis and as a building block for more complex molecules.

Biology: In the study of enzyme inhibition and protein-ligand interactions.

Medicine: Potential use in drug development and as a pharmacological tool to study biological pathways.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N1-(4-Ethylphenyl)-2-[(4-methylbenzoyl)amino]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or allosteric sites, thereby preventing substrate binding and subsequent catalytic activity. The exact pathways involved depend on the specific biological context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• N-(4-ethylphenyl)-4-methoxybenzenesulfonamide
• 4-methyl-N-(((4-methylbenzoyl)amino)(3-nitrophenyl)methyl)benzamide

Uniqueness

N~1~-(4-Ethylphenyl)-2-[(4-methylbenzoyl)amino]benzamide is unique due to its specific substitution pattern and the presence of both ethyl and methylbenzoyl groups. This structural uniqueness imparts distinct chemical properties and reactivity, making it valuable for specific research applications that other similar compounds may not fulfill.